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Compound of Interest

Compound Name: Fmoc-Ile-OH-15N

Cat. No.: B12060295 Get Quote

Fmoc-Ile-OH-15N: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics

of Fmoc-Ile-OH-15N (N-(9-Fluorenylmethoxycarbonyl)-L-isoleucine-15N). The document

details its properties, provides experimental protocols for its synthesis and analysis, and

outlines a general workflow for its quality control. This isotopically labeled amino acid is a

critical reagent in solid-phase peptide synthesis (SPPS), particularly for producing 15N-labeled

peptides used in quantitative proteomics, metabolic flux analysis, and structural biology studies

by NMR and mass spectrometry.

Core Physical and Chemical Characteristics
Fmoc-Ile-OH-15N is a white to off-white solid.[1] Its key physical and chemical properties are

summarized in the table below. These specifications are compiled from various commercial

suppliers and databases.
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Property Value References

Molecular Formula C₂₁H₂₃¹⁵NO₄ [1][2]

Molecular Weight 354.41 g/mol [1][3]

CAS Number 204633-89-6

Appearance White to off-white solid/powder

Melting Point 145-147 °C

Isotopic Purity ≥98 atom % ¹⁵N

Chemical Purity (Assay) ≥99% (CP)

Solubility
Soluble in DMSO (125 mg/mL

with sonication)

Storage Conditions

Powder: -20°C for 3 years. In

solvent: -80°C for 6 months,

-20°C for 1 month.

Spectroscopic and Analytical Data
While specific spectra for each batch should be obtained, the following table outlines the

expected analytical characteristics for Fmoc-Ile-OH-15N.

Analytical Technique Expected Characteristics

Mass Spectrometry
Mass shift of M+1 compared to the unlabeled

analogue.

NMR Spectroscopy

Suitable for bio-NMR applications. The ¹⁵N label

allows for specific detection in ¹⁵N-NMR

experiments.

Infrared Spectroscopy
Characteristic peaks for the Fmoc group,

carboxylic acid, and amide functionalities.
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The following sections provide detailed methodologies for the synthesis, purification, and

characterization of Fmoc-Ile-OH-15N. These are generalized protocols adapted for this specific

compound.

Synthesis of Fmoc-Ile-OH-15N
The synthesis of Fmoc-Ile-OH-15N is typically achieved by reacting L-Isoleucine-¹⁵N with

Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide).

Materials:

L-Isoleucine-¹⁵N

Fmoc-OSu (1.05 equivalents)

10% aqueous sodium carbonate solution or a mixture of dioxane and aqueous sodium

bicarbonate

Dioxane or acetone

Diethyl ether

Dilute hydrochloric acid

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

Dissolution of Amino Acid: Dissolve L-Isoleucine-¹⁵N (1.0 equivalent) in a 10% aqueous

solution of sodium carbonate or a mixture of dioxane and aqueous sodium bicarbonate.

Addition of Fmoc-OSu: Slowly add a solution of Fmoc-OSu (1.05 equivalents) in dioxane or

acetone to the amino acid solution with vigorous stirring at 0-5°C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours

or overnight.
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Work-up:

Dilute the reaction mixture with water.

Wash with diethyl ether to remove any unreacted Fmoc-Cl or byproducts.

Acidify the aqueous layer to a pH of 2-3 with dilute hydrochloric acid, which will cause the

Fmoc-amino acid to precipitate.

Extraction: Extract the precipitated Fmoc-Ile-OH-15N with an organic solvent such as ethyl

acetate.

Drying and Concentration: Dry the combined organic extracts over anhydrous sodium

sulfate, filter, and then evaporate the solvent under reduced pressure to obtain the crude

product.

Purification by Recrystallization
Materials:

Crude Fmoc-Ile-OH-15N

Ethyl acetate

Hexane

Procedure:

Dissolve the crude Fmoc-Ile-OH-15N in a minimal amount of hot ethyl acetate.

Slowly add hexane until the solution becomes turbid.

Allow the solution to cool to room temperature and then place it in a refrigerator to facilitate

crystallization.

Collect the crystals by filtration, wash with a cold mixture of ethyl acetate/hexane, and dry

under vacuum.
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Quality Control and Characterization
A comprehensive quality control workflow is essential to ensure the purity and identity of the

synthesized Fmoc-Ile-OH-15N.

1. Purity Assessment by High-Performance Liquid Chromatography (HPLC):

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acetonitrile in water with 0.1% trifluoroacetic acid (TFA).

Detection: UV at 254 nm or 280 nm.

Expected Result: A single major peak indicating high purity (typically ≥99%).

2. Identity Confirmation by Mass Spectrometry (MS):

Technique: Electrospray Ionization (ESI) Mass Spectrometry.

Mode: Positive or negative ion mode.

Expected Result: A molecular ion peak corresponding to the calculated mass of Fmoc-Ile-
OH-15N (354.41 Da).

3. Isotopic Enrichment Analysis by Nuclear Magnetic Resonance (NMR) or High-Resolution

Mass Spectrometry (HR-MS):

NMR: ¹H NMR and ¹³C NMR to confirm the structure and ¹⁵N NMR to confirm the presence

and enrichment of the ¹⁵N isotope.

HR-MS: To precisely determine the mass and calculate the percentage of isotopic purity.

Visualizing the Workflow
The following diagrams illustrate the key processes involved in the synthesis and quality control

of Fmoc-Ile-OH-15N.
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Synthesis Workflow for Fmoc-Ile-OH-15N
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Caption: A simplified workflow for the synthesis and purification of Fmoc-Ile-OH-15N.
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Quality Control Workflow for Fmoc-Ile-OH-15N

Pure Fmoc-Ile-OH-15N Sample

Purity Analysis (HPLC) Identity Confirmation (MS) Isotopic Enrichment (NMR/HR-MS)

Pass/Fail Decision

Qualified Fmoc-Ile-OH-15N

Click to download full resolution via product page

Caption: The quality control process for verifying the purity and identity of Fmoc-Ile-OH-15N.

Applications in Research and Development
Fmoc-Ile-OH-15N is a valuable tool for:

Quantitative Proteomics: Used as an internal standard for accurate quantification of proteins

in complex biological samples.

Metabolic Flux Analysis: Enables the tracing of metabolic pathways involving isoleucine.

Structural Biology: Facilitates protein structure and dynamics studies using NMR

spectroscopy.

Drug Development: Incorporated into peptide-based drug candidates to study their metabolic

fate and pharmacokinetic profiles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12060295?utm_src=pdf-body-img
https://www.benchchem.com/product/b12060295?utm_src=pdf-body
https://www.benchchem.com/product/b12060295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12060295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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